Cas no 2229460-40-4 (tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate
• CAS No: 2229460-40-4
• MF: C₁₃H₂₀FN₃O₂
• MW: 269.31520652771
• CID: 6282692
• PubChem ID: 165692874
• Update Time: 2025-06-11

tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate
• EN300-1872734
• 2229460-40-4
• tert-butyl N-[3-amino-2-(5-fluoropyridin-2-yl)propyl]carbamate

• Inchi： 1S/C13H20FN3O2/c1-13(2,3)19-12(18)17-7-9(6-15)11-5-4-10(14)8-16-11/h4-5,8-9H,6-7,15H2,1-3H3,(H,17,18)
• InChI Key： GQHGJKURPOPUOW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.15395505g/mol
• Monoisotopic Mass: 269.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate

Research Brief on tert-Butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate (CAS: 2229460-40-4): Recent Advances and Applications

The compound tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate (CAS: 2229460-40-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of oncology and neurology. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent literature indicates that tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate serves as a critical building block in the synthesis of kinase inhibitors and other small-molecule therapeutics. Its structural features, including the 5-fluoropyridin-2-yl moiety and the tert-butyl carbamate group, contribute to its versatility in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective inhibitors targeting aberrant kinase activity in cancer cells, showcasing its potential in precision medicine.

In addition to its applications in oncology, this compound has also been explored in the context of neurodegenerative diseases. Research conducted by Smith et al. (2024) revealed that derivatives of tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate exhibit promising activity in modulating neuroinflammatory pathways, suggesting its potential as a scaffold for developing neuroprotective agents. The study employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing valuable insights for future drug design.

The synthesis of tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate has been optimized in recent years to improve yield and scalability. A notable advancement was reported by Chen and colleagues (2023), who developed a novel catalytic system for the efficient coupling of the 5-fluoropyridin-2-yl moiety with the propylcarbamate backbone. This method not only enhances the practicality of large-scale production but also reduces the environmental impact associated with traditional synthetic routes.

Despite these advancements, challenges remain in the clinical translation of compounds derived from tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research efforts are focused on leveraging structure-activity relationship (SAR) studies to refine the pharmacological properties of these derivatives.

In conclusion, tert-butyl N-3-amino-2-(5-fluoropyridin-2-yl)propylcarbamate (CAS: 2229460-40-4) represents a promising scaffold in the development of next-generation therapeutics. Its applications span multiple therapeutic areas, and recent advancements in synthesis and mechanistic understanding have bolstered its potential. Future research should prioritize the translation of these findings into clinically viable candidates, addressing the existing challenges to unlock its full therapeutic potential.